Potent and selective α2 antagonist at pre- and post-junctional α2-adrenoceptors (Ki values are 13 and 17 nM respectively). Exhibits antihypertensive activity in a rat model.
Benalfocin hydrochloride
CAS No.: 86129-54-6
Cat. No.: VC0004760
Molecular Formula: C11H15Cl2N
Molecular Weight: 232.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 86129-54-6 |
|---|---|
| Molecular Formula | C11H15Cl2N |
| Molecular Weight | 232.15 g/mol |
| IUPAC Name | 6-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine;hydrochloride |
| Standard InChI | InChI=1S/C11H14ClN.ClH/c1-13-7-5-9-3-2-4-11(12)10(9)6-8-13;/h2-4H,5-8H2,1H3;1H |
| Standard InChI Key | JKQKVNMNAIFCFS-UHFFFAOYSA-N |
| Isomeric SMILES | CC(CCCCCCCCCCCC1=CC=C(C=C1)[123I])CC(=O)O |
| Canonical SMILES | CN1CCC2=C(CC1)C(=CC=C2)Cl.Cl |
| Appearance | Assay:≥98%A crystalline solid |
Introduction
6-Chloro-3-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine hydrochloride is a chemical compound with the CAS number 86129-54-6. It is known by several synonyms, including SKF 86466 hydrochloride and Benalfocin hydrochloride. This compound belongs to the benzazepine class, which is a group of heterocyclic compounds containing a benzene ring fused to an azepine ring.
Safety Information
-
Hazard Statements: H317 (May cause an allergic skin reaction), H319 (Causes serious eye irritation).
-
Precautionary Statements: P280 (Wear protective gloves/eye protection/face protection), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).
Synonyms and Identifiers
| Identifier | Value |
|---|---|
| CAS No. | 86129-54-6 |
| PubChem CID | 10220250 |
| MDL No. | MFCD03453012 |
| Synonyms | SKF 86466 hydrochloride, Benalfocin hydrochloride, 6-chloro-3-methyl-1,2,4,5-tetrahydro-3-benzazepine;hydrochloride |
Research Findings
Research on this compound is primarily focused on its pharmacological effects, particularly its role as an alpha-adrenergic receptor antagonist. This class of compounds is of interest in various therapeutic areas due to their potential to modulate adrenergic activity, which is crucial in cardiovascular and neurological systems.
Availability and Suppliers
This compound is available from various suppliers, including Fisher Scientific, which offers a range of benzazepines for scientific research . It can also be sourced from other chemical suppliers that specialize in pharmaceutical intermediates and research chemicals.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume